Cas no 2200304-36-3 (5-bromo-N-(2-hydroxycyclobutyl)furan-2-carboxamide)

• Product Name: 5-bromo-N-(2-hydroxycyclobutyl)furan-2-carboxamide
• CAS No: 2200304-36-3
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 6529226
• PubChem ID: 126856468
• Update Time: 2025-06-11

5-bromo-N-(2-hydroxycyclobutyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(2-hydroxycyclobutyl)furan-2-carboxamide
• F6438-6861
• AKOS032844170
• 2200304-36-3

• Inchi： 1S/C9H10BrNO3/c10-8-4-3-7(14-8)9(13)11-5-1-2-6(5)12/h3-6,12H,1-2H2,(H,11,13)
• InChI Key： HQAZOJRCKIQQPH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NC2CCC2O)=O)O1

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.5Ų

Additional information on 5-bromo-N-(2-hydroxycyclobutyl)furan-2-carboxamide

Introduction to 5-bromo-N-(2-hydroxycyclobutyl)furan-2-carboxamide (CAS No. 2200304-36-3)

5-bromo-N-(2-hydroxycyclobutyl)furan-2-carboxamide, a compound with the chemical identifier CAS No. 2200304-36-3, represents a significant advancement in the field of medicinal chemistry and pharmacological research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a furan ring system, which is a common motif in bioactive molecules, alongside a 2-hydroxycyclobutyl side chain and a 5-bromo substituent. These structural features contribute to its diverse chemical properties and biological activities, making it a promising candidate for further investigation.

The synthesis of 5-bromo-N-(2-hydroxycyclobutyl)furan-2-carboxamide involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of the furan core, followed by functionalization with the 2-hydroxycyclobutyl group and subsequent bromination at the 5-position. These steps require precise control over reaction conditions to ensure high yield and purity, underscoring the importance of advanced synthetic techniques in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the furan scaffold. The furan ring is known for its ability to interact with biological targets in a manner that can lead to potent therapeutic effects. Specifically, the presence of the 2-hydroxycyclobutyl group in 5-bromo-N-(2-hydroxycyclobutyl)furan-2-carboxamide introduces hydrophilic properties to the molecule, which can enhance its solubility and bioavailability. This characteristic is particularly crucial for drug development, as it can improve the compound's ability to reach target sites within the body.

The introduction of the 5-bromo substituent further modulates the electronic properties of the molecule, potentially influencing its reactivity and interaction with biological receptors. Bromine atoms are often employed in medicinal chemistry due to their ability to serve as pharmacophores, enhancing binding affinity and selectivity. The combination of these structural elements makes 5-bromo-N-(2-hydroxycyclobutyl)furan-2-carboxamide a versatile scaffold for drug discovery.

Current research in medicinal chemistry increasingly emphasizes the importance of computational methods in predicting and optimizing drug-like properties. Advanced computational techniques, such as molecular docking and virtual screening, have been instrumental in identifying promising candidates like 5-bromo-N-(2-hydroxycyclobutyl)furan-2-carboxamide. These methods allow researchers to simulate interactions between the compound and biological targets, providing insights into potential mechanisms of action and side effects. Such computational approaches are essential for streamlining drug development pipelines and reducing time-to-market for new therapeutic agents.

The biological activity of 5-bromo-N-(2-hydroxycyclobutyl)furan-2-carboxamide has been preliminarily explored in various in vitro assays. Initial studies suggest that this compound exhibits notable interactions with certain enzymes and receptors, which are implicated in various disease pathways. For instance, preliminary data indicate that it may inhibit specific enzymatic activities relevant to inflammatory responses and cellular proliferation. These findings are particularly intriguing given the growing body of evidence linking these pathways to numerous human diseases.

The potential therapeutic applications of 5-bromo-N-(2-hydroxycyclobutyl)furan-2-carboxamide are broad and encompass several areas of medical research. Its structural features make it a suitable candidate for developing treatments against conditions such as cancer, inflammation, and neurodegenerative disorders. By targeting key molecular pathways associated with these diseases, this compound could offer new avenues for therapeutic intervention.

In conclusion, 5-bromo-N-(2-hydroxycyclobutyl)furan-2-carboxamide (CAS No. 2200304-36-3) stands out as a promising compound in medicinal chemistry due to its unique structural composition and potential biological activities. The interplay between its furan, 2-hydroxycyclobutyl, and 5-bromo moieties contributes to its diverse chemical profile, making it an attractive scaffold for drug discovery. As research continues to uncover new applications for this compound, it holds significant promise for advancing therapeutic strategies across multiple disease domains.